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Compound of Interest

Compound Name: 2-Chloropyrimidine-4-carbonitrile

Cat. No.: B180951 Get Quote

Technical Support Center: 2-Chloropyrimidine-4-
carbonitrile
This guide provides essential safety information, handling protocols, and disposal procedures

for 2-Chloropyrimidine-4-carbonitrile. It is intended for laboratory personnel and researchers

familiar with handling hazardous chemical substances.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloropyrimidine-4-carbonitrile?

A1: 2-Chloropyrimidine-4-carbonitrile is classified as an irritant. It may cause eye, skin, and

respiratory irritation.[1] The GHS classification for a closely related compound includes

"Harmful if swallowed" and "Causes serious eye irritation". All handling should be performed

with appropriate personal protective equipment.

Q2: What are the immediate first aid measures in case of exposure?

A2:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. If eye irritation persists, seek medical attention.[2]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation occurs.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician or poison control center if you feel unwell.[2]

Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3][4]

Q3: What are the proper storage conditions for this compound?

A3: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep it away from

heat sources, open flames, and incompatible substances such as strong oxidizing agents,

strong acids, and bases.[2] Avoid moisture to maintain chemical integrity.[1]

Q4: What personal protective equipment (PPE) should I use when handling 2-
Chloropyrimidine-4-carbonitrile?

A4:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).[3]

Respiratory Protection: Use only in a well-ventilated area or a chemical fume hood. If dust is

generated, a respirator may be required.[3]

Q5: What materials are incompatible with 2-Chloropyrimidine-4-carbonitrile?

A5: Avoid contact with strong oxidizing agents and strong acids.[2] It is also reactive towards

strong bases.[1]

Physical and Chemical Properties
The following table summarizes the key quantitative data for 2-Chloropyrimidine-4-
carbonitrile.
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Property Value Reference

Chemical Formula C₅H₂ClN₃

Molar Mass 139.54 g/mol

Appearance White to off-white solid

Melting Point 135 - 137 °C

Solubility in Water Insoluble

Solubility in Organic Solvents Soluble in DMSO, DMF

Stability Stable under normal conditions [1]

Troubleshooting Guides and Experimental
Protocols
Protocol 3.1: Small Spill (<1g) Solid Cleanup Procedure
This protocol addresses the safe cleanup of a small, incidental spill of solid 2-
Chloropyrimidine-4-carbonitrile.

Methodology:

Alert Personnel: Immediately notify others in the laboratory of the spill.

Secure the Area: Restrict access to the spill area. Ensure adequate ventilation, preferably

within a chemical fume hood.

Don PPE: At a minimum, wear a lab coat, nitrile gloves, and chemical safety goggles.

Containment: Gently cover the spill with a dry absorbent material or spill pads to prevent the

powder from becoming airborne.[5]

Cleanup:

Carefully use a plastic scoop or spark-proof tool to collect the spilled material and

absorbent pads.[3][5]
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Place all contaminated materials into a designated, sealable hazardous waste bag or

container.[5]

Avoid creating dust during the cleanup process.[5]

Decontamination:

Wipe the spill area with a wet paper towel or spill pad to remove any remaining residue.[5]

Place the used towels/pads into the hazardous waste container.

Disposal and Reporting:

Seal the waste container/bag, label it clearly as "Hazardous Waste" with the chemical

name.

Dispose of the waste according to your institution's hazardous waste regulations.

Report the incident to your laboratory supervisor.

Decontaminate all tools used in the cleanup process.[5]

Protocol 3.2: Waste Preparation and Disposal Procedure
Chemical neutralization is not recommended without a validated procedure. The primary

method of disposal is through an approved hazardous waste management service.

Methodology:

Waste Collection:

Collect all waste materials containing 2-Chloropyrimidine-4-carbonitrile (e.g., residual

solid, contaminated consumables) in a dedicated, chemically compatible, and clearly

labeled container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Container Labeling:
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Label the waste container with "Hazardous Waste" and the full chemical name: "2-
Chloropyrimidine-4-carbonitrile".

Include the approximate concentration and quantity of the waste.

Storage:

Keep the waste container tightly closed and store it in a designated satellite accumulation

area.[3]

Ensure the storage area is cool, dry, and away from incompatible materials.

Disposal:

Arrange for pickup by your institution's certified hazardous waste disposal service.

Waste material must be disposed of in accordance with all national and local regulations.

Handle uncleaned containers as you would the product itself.

Visual Workflow Guides
The following diagrams illustrate key safety and handling workflows.
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Spill Response Workflow

Initial Response

Cleanup Procedure Emergency Response
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Is it a small, incidental spill?
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(Goggles, Gloves, Lab Coat)

 Yes 

Evacuate Area
Alert Others

 No / Unsure 

Gently Cover & Contain Spill
(Use absorbent pads)

Collect Material
(Use spark-proof tools)

Decontaminate Area
(Wipe with wet towel)

Package & Label Waste

Contact EHS / Emergency Services

Report to Supervisor
Restock Spill Kit

Click to download full resolution via product page

Caption: A flowchart for responding to a chemical spill event.
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Waste Disposal Workflow

Generate Waste Containing
2-Chloropyrimidine-4-carbonitrile

Segregate into a Designated,
Compatible Waste Container

Label Container Clearly
'Hazardous Waste' & Chemical Name

Store in a Cool, Dry,
Satellite Accumulation Area

Arrange for Pickup by Certified
Hazardous Waste Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Step-by-step process for proper chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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